Cas no 675149-77-6 (1H-Pyrazole-3-carboxaldehyde, 2,5-dihydro-5-oxo-2-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxaldehyde, 2,5-dihydro-5-oxo-2-phenyl-
• CAS No: 675149-77-6
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1719487
• PubChem ID: 23076587
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxaldehyde, 2,5-dihydro-5-oxo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxaldehyde, 2,5-dihydro-5-oxo-2-phenyl-
• 675149-77-6
• SCHEMBL4850941
• DTXSID701204410
• 2,5-Dihydro-5-oxo-2-phenyl-1H-pyrazole-3-carboxaldehyde

• Inchi： 1S/C10H8N2O2/c13-7-9-6-10(14)11-12(9)8-4-2-1-3-5-8/h1-7H,(H,11,14)
• InChI Key： WQLBQCXDIRPZSL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)N(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41